Cas no 35028-15-0 (1-(3,4-Dimethylphenyl)butan-1-one)

• Product Name: 1-(3,4-Dimethylphenyl)butan-1-one
• CAS No: 35028-15-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD11211416
• CID: 1071389
• PubChem ID: 12399439
• Update Time: 2025-09-25

1-(3,4-Dimethylphenyl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethylphenyl)butan-1-one
• 3',4'-dimethylbiphenyl-4-carbaldehyde
• 3',4'-Dimethyl-biphenyl-4-carbaldehyde
• 3,4-dimethylbutyrophenone
• AC1MBYEK
• AG-A-46505
• CTK1C6228
• 1-Butanone, 1-(3,4-dimethylphenyl)-
• 1-(3,4-Dimethyl-phenyl)-butan-1-one
• CS-0327625
• DTXSID801300596
• 3',4'-Dimethylbutyrophenone
• 35028-15-0
• AKOS000265295
• SCHEMBL5565698
• ALBB-020816
• 1-(3,4-Dimethylphenyl)-1-butanone

• MDL： MFCD11211416
• Inchi： 1S/C12H16O/c1-4-5-12(13)11-7-6-9(2)10(3)8-11/h6-8H,4-5H2,1-3H3
• InChI Key： IZIFAKHVXFCHDW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)C=1)CCC

Computed Properties

• Exact Mass: 176.12018
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

1-(3,4-Dimethylphenyl)butan-1-one Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：